Cas no 10371-48-9 (4,6-Dichloro-N-ethylpyrimidin-2-amine)

4,6-Dichloro-N-ethylpyrimidin-2-amine is a versatile pyrimidine derivative widely used in pharmaceutical and agrochemical research. Its dichloro-substituted pyrimidine core provides a reactive scaffold for further functionalization, making it valuable in synthetic chemistry. The N-ethylamine moiety enhances solubility and influences binding interactions in biological systems. This compound is particularly useful as an intermediate in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Its stability under standard conditions and well-characterized reactivity profile ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Researchers favor this compound for its balanced reactivity and compatibility with diverse synthetic pathways.

4,6-Dichloro-N-ethylpyrimidin-2-amine structure

10371-48-9 structure

Product Name:4,6-Dichloro-N-ethylpyrimidin-2-amine

CAS No:10371-48-9

MF:C₆H₇Cl₂N₃

MW:192.045878648758

MDL:MFCD07396639

CID:1033864

PubChem ID:6493735

Update Time:2025-05-28

4,6-Dichloro-N-ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dichloro-N-ethylpyrimidin-2-amine
- (4,6-Dichloro-pyrimidin-2-yl)-ethyl-amine
- (4,6-dichloropyrimidin-2-yl)-ethylamine
- 2-ethylamino-4,6-dichloropyrimidine
- 2-Ethylamino-4,6-dichlorpyrimidin
- 4,6-dichloro-N-ethyl-2-pyrimidinamine
- 4,6-dichloro-Nethylpyrimidin-2-amine
- AC1O631R
- AG-A-04355
- CTK0G6839
- CS-0329791
- SCHEMBL7834331
- AKOS000649738
- SB55888
- JDWUPHRMFWCUBA-UHFFFAOYSA-N
- 10371-48-9
- J-514138
- DTXSID80424629
- MDL： MFCD07396639
- Inchi： 1S/C6H7Cl2N3/c1-2-9-6-10-4(7)3-5(8)11-6/h3H,2H2,1H3,(H,9,10,11)
- InChI Key： JDWUPHRMFWCUBA-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(=N1)NCC)Cl

Computed Properties

Exact Mass: 191.00191
Monoisotopic Mass: 191.0017026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 304.7±45.0 °C at 760 mmHg
Flash Point: 138.1±28.7 °C
PSA: 37.81
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,6-Dichloro-N-ethylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,6-Dichloro-N-ethylpyrimidin-2-amine Pricemore >>

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